N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-2-ylpentyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C17H23NO5S2/c1-22-14-5-6-15(23-2)17(12-14)25(20,21)18-9-7-13(8-10-19)16-4-3-11-24-16/h3-6,11-13,18-19H,7-10H2,1-2H3
• InChI Key: OIDPNDXONWMVNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCC(CCO)C2=CC=CS2
• Molecular Formula: C17H23NO5S2
• Molecular Weight: 385.5 g/mol

Description

N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2,5-dimethoxybenzenesulfonamide, also known as HET0016, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2000 and has since been the subject of numerous scientific studies.

Scientific Research Applications

Synthesis and Evaluation for Biological Activity

A study focused on the synthesis and biological evaluation of thiourea derivatives bearing the benzenesulfonamide moiety for antimycobacterial activity. The compounds showed promising results against Mycobacterium tuberculosis, with significant findings on structure-activity relationships (SAR) indicating specific moieties contributing to potency (Ghorab et al., 2017).

Anticancer Potential

Research on N-(4-phenylthiazol-2-yl)benzenesulfonamides demonstrated their high-affinity inhibition of kynurenine 3-hydroxylase, suggesting their potential use in studying the pathophysiological role of the kynurenine pathway after neuronal injury and their implications for cancer treatment (Röver et al., 1997).

Photodynamic Therapy Applications

A new zinc phthalocyanine substituted with benzenesulfonamide derivative groups was synthesized and characterized for its photophysical and photochemical properties. This compound, showing high singlet oxygen quantum yield and good fluorescence properties, suggests its significant potential for use in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Computational Studies and Characterization

The synthesis, characterization, and computational study of a newly synthesized sulfonamide molecule provided insights into its structure and electronic properties, offering valuable information for further pharmaceutical applications (Murthy et al., 2018).